2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide

• IUPAC Name: 2-(2-bromophenyl)-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C13H8BrNO3S/c14-10-6-2-3-7-11(10)15-13(16)9-5-1-4-8-12(9)19(15,17)18/h1-8H
• InChI Key: CGABIVHLIOXBQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)C3=CC=CC=C3Br
• Molecular Formula: C13H8BrNO3S
• Molecular Weight: 338.18 g/mol

Description

2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide, also known as BSO, is a chemical compound that has been studied for its potential applications in scientific research. BSO is a heterocyclic compound that contains a sulfur atom, nitrogen atom, and oxygen atom in its structure. This compound has been found to have various biochemical and physiological effects, making it an interesting subject of research.

Mechanism of Action

2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide works by inhibiting the activity of glutathione peroxidase, an enzyme that is responsible for detoxifying cancer cells. This inhibition leads to an increase in the levels of reactive oxygen species (ROS) within the cancer cells. ROS are highly reactive molecules that can cause damage to cellular components such as DNA, proteins, and lipids. The increased levels of ROS within the cancer cells can lead to cell death, making 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide an effective agent for cancer treatment.
Biochemical and Physiological Effects
In addition to its potential applications in cancer treatment, 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has been found to have other biochemical and physiological effects. 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has been shown to induce oxidative stress in cells, leading to the activation of various signaling pathways that regulate cell growth and survival. 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has also been found to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide in lab experiments is its ability to enhance the efficacy of chemotherapy drugs. This makes 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide a valuable tool for studying the mechanisms of cancer cell death and for developing new cancer treatments. However, there are also limitations to using 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide in lab experiments. 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has been found to have toxic effects on normal cells, making it important to carefully control the dosage and exposure time in experiments.

Future Directions

There are several future directions for research on 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide. One area of research is the development of new cancer treatments that incorporate 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide as an adjuvant therapy. Another area of research is the investigation of the anti-inflammatory effects of 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide and its potential applications in the treatment of inflammatory diseases. Additionally, further studies are needed to better understand the mechanisms of action of 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide and its potential toxic effects on normal cells.
Conclusion
In conclusion, 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide is a heterocyclic compound that has been studied extensively for its potential applications in scientific research. 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has been found to have various biochemical and physiological effects, making it an interesting subject of research. 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide works by inhibiting the activity of glutathione peroxidase, an enzyme that is responsible for detoxifying cancer cells. This inhibition leads to an increase in the levels of reactive oxygen species within the cancer cells, ultimately leading to cell death. While there are limitations to using 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide in lab experiments, its potential applications in cancer treatment and inflammatory diseases make it a valuable tool for scientific research.

Synthesis Methods

The synthesis of 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide can be achieved by the reaction of 2-bromoaniline with potassium thiocyanate and sulfur dioxide. The reaction proceeds in the presence of a catalyst such as copper(II) chloride. The resulting product is then purified by recrystallization to obtain pure 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide.

Scientific Research Applications

2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has been studied extensively for its potential applications in scientific research. One of the primary areas of research has been in the field of cancer treatment. 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has been found to enhance the effectiveness of chemotherapy drugs by inhibiting the activity of an enzyme called glutathione peroxidase. This enzyme is responsible for detoxifying cancer cells, making them resistant to chemotherapy drugs. By inhibiting this enzyme, 2-(2-bromophenyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide can increase the sensitivity of cancer cells to chemotherapy drugs, thereby improving the efficacy of cancer treatment.